Cas no 209115-32-2 (Carbamic acid,N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester)

• Product Name: Carbamic acid,N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester
• CAS No: 209115-32-2
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• MDL: MFCD00392051
• CID: 242087
• PubChem ID: 2736484
• Update Time: 2025-07-01

Carbamic acid,N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester
• 9H-Fluoren-9-ylmethyl N-(4-hydroxybutyl)carbamate
• Fmoc-Abu-ol
• N-Fmoc-1-amino-4-butanol
• MFCD00392051
• (9H-Fluoren-9-yl)methyl (4-hydroxybutyl)carbamate
• DTXSID70371395
• Carbamic acid, N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester
• (9H-Fluoren-9-yl)methyl(4-hydroxybutyl)carbamate
• Carbamic acid, (4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester
• CCG-255240
• SCHEMBL1660910
• 4-(Fmoc-amino)-1-butanol
• CS-0324020
• N-(9-fluorenylmethoxycarbonyl)-4-aminobutanol
• FT-0621666
• (9H-FLUOREN-9-YL)METHYL N-(4-HYDROXYBUTYL)CARBAMATE
• EN300-7322805
• HMS566J04
• 4-(Fmoc-amino)-1-butanol, >=98.0% (HPLC)
• AKOS000280680
• SPB 08212
• Maybridge1_008826
• semicarbazidehydrochloride
• J-013711
• Fmoc-Abu(4)-ol
• 209115-32-2
• G80679
• DB-026142

• MDL： MFCD00392051
• Inchi： 1S/C19H21NO3/c21-12-6-5-11-20-19(22)23-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18,21H,5-6,11-13H2,(H,20,22)
• InChI Key： UJTTUOLQLCQZEA-UHFFFAOYSA-N
• SMILES： O(C(NCCCCO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 311.15200
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.189
• Melting Point: 113-118 °C
• Boiling Point: 521.7°Cat760mmHg
• Flash Point: 269.3°C
• Refractive Index: 1.591
• PSA: 58.56000
• LogP: 3.68850

Carbamic acid,N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester Security Information

• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Carbamic acid,N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester

Carbamic Acid, N-(4-Hydroxybutyl)-, 9H-Fluoren-9-Ylmethyl Ester

Carbamic acid, N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester, also known by its CAS number 209115-32-2, is a specialized organic compound with significant applications in modern chemistry and materials science. This compound is a derivative of carbamic acid, featuring a unique structure that combines a hydroxybutyl group with a fluorenylmethyl ester moiety. Its structure makes it highly versatile for use in various chemical synthesis processes and advanced material applications.

The compound's structure is characterized by the presence of a fluorenylmethyl group, which contributes to its stability and reactivity in different chemical environments. Recent studies have highlighted its potential as a key intermediate in the synthesis of advanced polymers and biodegradable materials. For instance, researchers have explored its role in the development of stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH levels.

In terms of applications, Carbamic acid, N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various drugs has made it an attractive candidate for encapsulating therapeutic agents, ensuring controlled release and enhanced bioavailability. This property is particularly valuable in the pharmaceutical industry, where precise drug delivery mechanisms are critical for effective treatment outcomes.

Another area where this compound has gained attention is in the development of bio-based materials. Its hydroxybutyl group provides hydrophilic properties, making it suitable for applications in biocompatible coatings and hydrogels. Recent advancements in green chemistry have emphasized the importance of using sustainable raw materials, and this compound fits well within that framework due to its potential for being derived from renewable resources.

The synthesis of Carbamic acid, N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester involves a multi-step process that typically begins with the preparation of the fluorenylmethyl group. Researchers have optimized this process to improve yield and purity, ensuring that the compound meets the high standards required for industrial applications. Innovations in catalytic systems have also played a crucial role in streamlining its production.

In conclusion, Carbamic acid, N-(4-hydroxybutyl)-, 9H-fluoren-9-ylmethyl ester (CAS No: 209115-32-2) stands out as a versatile and innovative compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in materials science, drug delivery systems, and sustainable chemistry. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.